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Compound of Interest

Compound Name: Praeruptorin C

Cat. No.: B1240494 Get Quote

Introduction

Praeruptorin C is a bioactive pyranocoumarin derived from the roots of the traditional Chinese

medicinal plant Peucedanum praeruptorum Dunn.[1][2] It has garnered significant interest

within the scientific community for its diverse pharmacological activities, including anti-

inflammatory, anti-osteoporotic, and anti-tumor effects.[2][3] A primary mechanism of action for

Praeruptorin C is its function as a calcium channel antagonist, which allows it to modulate

intracellular calcium levels and affect downstream cellular processes.[1]

These application notes provide a detailed protocol for the preparation, storage, and use of

Praeruptorin C stock solutions for in vitro cell culture experiments, ensuring reproducibility and

accuracy for researchers in pharmacology and drug development.

Physicochemical and Solubility Data
Accurate preparation of a stock solution begins with understanding the fundamental properties

of the compound. All quantitative data is summarized below for easy reference.

Table 1: Physicochemical Properties of Praeruptorin C
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Property Value Reference

Molecular Formula C₂₄H₂₈O₇ [4]

Molecular Weight 428.48 g/mol [4][5]

CAS Number 72463-77-5 [1][4][5]

Appearance White to off-white powder N/A

Table 2: Solubility of Praeruptorin C

Solvent Concentration Method Reference

DMSO
≥ 25 mg/mL (approx.

58.35 mM)

Requires

ultrasonication
[6]

Ethanol Sparingly soluble N/A [7]

Note: Due to its high solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Praeruptorin C stock solutions for cell culture applications.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Praeruptorin C Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations

accordingly for different desired concentrations.

Materials and Equipment:

Praeruptorin C powder (Purity ≥ 98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Calculation: Determine the mass of Praeruptorin C powder required.

Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight (

g/mol ) / 1000

Example (for 1 mL of 10 mM stock): Mass (mg) = 10 mM × 1 mL × 428.48 g/mol / 1000 =

4.285 mg

Weighing: Carefully weigh out the calculated amount (e.g., 4.285 mg) of Praeruptorin C
powder and place it into a sterile microcentrifuge tube.

Dissolution:

Add the calculated volume of sterile DMSO (e.g., 1 mL) to the tube containing the powder.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.[6] Gentle warming to 37°C can also aid solubility.[6]

Visually inspect the solution against a light source to ensure there are no visible particles

and the solution is clear.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile

microcentrifuge tubes. This prevents degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.
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Store the aliquots as recommended in Table 3.

Table 3: Recommended Storage Conditions for Praeruptorin C Solutions

Solution Type
Storage
Temperature

Shelf Life Reference

Powder -20°C Up to 3 years [8]

Stock Solution in

DMSO
-20°C Up to 1 month [6]

Stock Solution in

DMSO
-80°C Up to 1 year [6][8]

Protocol 2: Preparation of Working Solution for Cell
Treatment
This protocol describes the dilution of the DMSO stock solution into cell culture medium for

experimental use.

Procedure:

Thawing: Thaw a single aliquot of the Praeruptorin C stock solution at room temperature.

Briefly centrifuge the tube to collect the solution at the bottom.

Dilution:

Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the culture medium should be kept to a

minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO (without Praeruptorin C) to the cell culture medium. This is crucial to distinguish the

effects of the compound from those of the solvent.
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Application: Remove the existing medium from the cells and replace it with the medium

containing the final concentration of Praeruptorin C or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.

Visualized Workflows and Pathways
To further clarify the experimental process and the compound's mechanism of action, the

following diagrams have been generated.

Stock Solution Preparation Workflow

1. Weigh Praeruptorin C
Powder

2. Add Sterile DMSO

3. Vortex & Sonicate
for Complete Dissolution

4. Aliquot into
Single-Use Tubes

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for Praeruptorin C stock solution preparation.
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Praeruptorin C Mechanism of Action
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Caption: Simplified signaling pathway for Praeruptorin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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